Cas no 320338-99-6 (3-Amino-4-methoxybenzyl sulphone)

• Product Name: 3-Amino-4-methoxybenzyl sulphone
• CAS No: 320338-99-6
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• MDL: MFCD01861390
• CID: 4728485
• Update Time: 2025-05-25

3-Amino-4-methoxybenzyl sulphone Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methoxybenzyl sulphone
• NC=1C=C(C=CC1OC)CS(=O)(=O)CC1=CC(=C(C=C1)OC)N
• 5-[(3-amino-4-methoxyphenyl)methylsulfonylmethyl]-2-methoxyaniline

• MDL： MFCD01861390
• Inchi： 1S/C16H20N2O4S/c1-21-15-5-3-11(7-13(15)17)9-23(19,20)10-12-4-6-16(22-2)14(18)8-12/h3-8H,9-10,17-18H2,1-2H3
• InChI Key： BRCQMSGARZFNNH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=C(C=1)N)OC)(CC1C=CC(=C(C=1)N)OC)(=O)=O

Computed Properties

• Exact Mass: 336.11437830 g/mol
• Monoisotopic Mass: 336.11437830 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 336.4
• XLogP3: 1.2
• Topological Polar Surface Area: 113

Additional information on 3-Amino-4-methoxybenzyl sulphone

Comprehensive Overview of 3-Amino-4-methoxybenzyl sulphone (CAS No. 320338-99-6)

3-Amino-4-methoxybenzyl sulphone (CAS No. 320338-99-6) is a specialized organic compound widely recognized for its applications in pharmaceutical intermediates, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring an amino group and a methoxybenzyl sulphone moiety, has garnered significant attention in research and industrial applications. Its versatility makes it a valuable building block in synthetic chemistry, particularly in the development of novel drug candidates and functional materials.

The growing interest in 3-Amino-4-methoxybenzyl sulphone is reflected in its increasing mentions across scientific literature and patent filings. Researchers are particularly intrigued by its potential role in catalysis and polymer chemistry, where its electron-rich aromatic system can facilitate innovative reactions. Additionally, its sulphone group contributes to enhanced stability, making it a preferred choice for high-performance applications. As sustainability becomes a focal point in chemical synthesis, this compound's compatibility with green chemistry principles further elevates its relevance.

One of the most frequently searched questions related to 3-Amino-4-methoxybenzyl sulphone revolves around its synthesis and purification methods. Optimizing yield and purity is critical for industrial-scale production, and recent advancements in flow chemistry have shown promise in addressing these challenges. Another hot topic is its potential in bioconjugation, where the compound's reactive sites enable the creation of targeted molecular probes for diagnostics and therapeutics. These applications align with the rising demand for precision medicine and next-generation biomaterials.

From an analytical perspective, 3-Amino-4-methoxybenzyl sulphone is often characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure accurate identification and quality control, which are essential for regulatory compliance in pharmaceutical and agrochemical industries. The compound's solubility profile and thermal stability are also key parameters investigated by researchers, as they influence its performance in various formulations.

In the context of intellectual property, CAS No. 320338-99-6 has been featured in numerous patents related to antimicrobial agents and UV stabilizers. This highlights its broad utility and underscores the importance of continuous innovation in its derivatives. As the scientific community explores AI-driven drug discovery, compounds like 3-Amino-4-methoxybenzyl sulphone are likely to play a pivotal role in accelerating the development of new therapeutic agents.

Environmental and safety considerations are equally critical when working with 3-Amino-4-methoxybenzyl sulphone. While it is not classified as hazardous under standard regulations, proper handling and disposal practices must be adhered to. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, particularly as industries strive to meet stricter environmental standards. This aligns with global trends toward sustainable chemistry and circular economy initiatives.

Looking ahead, the demand for 3-Amino-4-methoxybenzyl sulphone is expected to rise, driven by its expanding applications in life sciences and advanced materials. Collaborative efforts between academia and industry will be instrumental in unlocking its full potential, particularly in emerging fields like nanotechnology and bioengineering. For researchers and manufacturers alike, staying abreast of the latest developments in this compound's chemistry will be key to maintaining a competitive edge.